![molecular formula C21H20N4O4S2 B2481987 Ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate CAS No. 958963-18-3](/img/structure/B2481987.png)
Ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate
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Description
Ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate is a useful research compound. Its molecular formula is C21H20N4O4S2 and its molecular weight is 456.54. The purity is usually 95%.
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Scientific Research Applications
Chemical Reaction Studies
Synthesis Investigations : Research has explored the synthesis of similar compounds, providing insights into chemical reactions and potential applications. For instance, Bonanomi and Palazzo (1977) investigated the products of reactions between 1H-indazol-3-ol and ethyl chloroacetate, discussing the formation mechanism and ring enlargement from indazole to tetrahydroquinazoline (Bonanomi & Palazzo, 1977).
Structural Analysis : Studies like the one by Rimaz et al. (2009) focused on the synthesis and structural analysis of related compounds, which could offer insights into the structural properties and potential applications of the compound (Rimaz et al., 2009).
Synthetic Pathways Exploration : Research by Fathalla and Pazdera (2018) presented a synthesis protocol for quinazoline thiourea derivatives, highlighting the methodological advancements in synthesizing complex quinazoline-based compounds (Fathalla & Pazdera, 2018).
Biological Activity Studies
Anticancer Activity : Berest et al. (2011) synthesized novel compounds structurally similar to the query compound and assessed their in vitro anticancer and antibacterial activities. This indicates the potential of such compounds in medical research (Berest et al., 2011).
Antibacterial and Antifungal Applications : Several studies, such as those by Desai et al. (2007) and El-Shenawy (2017), have synthesized quinazolinone derivatives and evaluated their antimicrobial activities. These findings suggest the potential of ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate in similar applications (Desai et al., 2007); (El-Shenawy, 2017).
Properties
IUPAC Name |
ethyl 2-[[3-oxo-2-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O4S2/c1-2-29-18(27)12-31-21-24-15-8-4-3-7-14(15)19-23-16(20(28)25(19)21)10-17(26)22-11-13-6-5-9-30-13/h3-9,16H,2,10-12H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWQVIAYPNOKQSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CC(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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